Cas no 1147663-58-8 (5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 1147663-58-8
• MF: C₉H₉N₃O₄S₂
• MW: 287.315459012985
• CID: 5901437
• PubChem ID: 40151131
• Update Time: 2025-09-28

5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide
• Z382870850
• 1147663-58-8
• VU0647483-1
• AKOS024513880
• 5-(N-methylsulfamoyl)-N-(thiazol-2-yl)furan-2-carboxamide
• F5570-0566

• Inchi： 1S/C9H9N3O4S2/c1-10-18(14,15)7-3-2-6(16-7)8(13)12-9-11-4-5-17-9/h2-5,10H,1H3,(H,11,12,13)
• InChI Key： PIMDCFWPWZYVRZ-UHFFFAOYSA-N
• SMILES： O1C(S(NC)(=O)=O)=CC=C1C(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 287.00344812g/mol
• Monoisotopic Mass: 287.00344812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 138Ų

Additional information on 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide

Introduction to 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 1147663-58-8) in Modern Chemical Biology

The compound 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide, identified by the CAS number 1147663-58-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound combines a thiazole core with a furan moiety, linked by an amide group and functionalized with a methylsulfamoyl substituent. The unique structural features of this molecule have garnered attention due to its ability to interact with biological targets in novel ways, making it a valuable scaffold for drug discovery and mechanistic studies.

The thiazole ring is a well-documented pharmacophore in medicinal chemistry, frequently found in bioactive natural products and synthetic drugs. Its presence in 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide suggests potential interactions with enzymes and receptors involved in metabolic pathways. Recent studies have highlighted the role of thiazole derivatives in modulating inflammatory responses, bacterial infections, and even cancer pathways. The integration of the furan ring further expands the compound's structural diversity, enabling diverse electronic properties and hydrogen bonding capabilities that could enhance its binding affinity to biological targets.

The methylsulfamoyl group serves as a critical pharmacological moiety, often introduced to improve solubility, bioavailability, and metabolic stability. In the context of this compound, it may participate in hydrogen bonding interactions or act as a linker for further derivatization. The amide bond connecting the thiazole and furan moieties provides a flexible rotatable axis, which can be exploited to fine-tune the conformational preferences of the molecule. This adaptability is particularly valuable in rational drug design, where subtle structural modifications can significantly alter biological activity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions between 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide and biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as diabetes and neurodegeneration. For instance, preliminary computational models indicate potential binding to dipeptidyl peptidase-4 (DPP4), an enzyme central to glucose homeostasis. Such findings align with emerging research trends that emphasize the use of heterocyclic compounds as dual-action agents capable of modulating multiple disease pathways simultaneously.

In vitro experiments have begun to validate these computational predictions by assessing the biochemical activity of derivatives related to 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide. These studies have revealed promising results in terms of enzyme inhibition and cell-based assays. Notably, modifications at the methylsulfamoyl group have shown differential effects on potency and selectivity, underscoring the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic applications. Such data contribute to the growing body of evidence supporting the use of thiazole-furan hybrids as viable candidates for preclinical development.

The synthesis of 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide exemplifies modern synthetic strategies that leverage transition-metal catalysis and multicomponent reactions for efficient construction of complex heterocycles. Advances in green chemistry have also influenced its preparation, with protocols employing solvent-free conditions or recyclable catalysts reducing environmental impact without compromising yield or purity. These sustainable approaches are increasingly critical as pharmaceutical industries strive to meet regulatory demands for environmentally responsible manufacturing processes.

The biological significance of this compound extends beyond its potential therapeutic applications; it also serves as a valuable tool for mechanistic investigations. Researchers are exploring how its unique structural motifs influence protein-ligand interactions at an atomic level through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Such insights could pave the way for new paradigms in drug design by revealing how subtle structural features modulate binding affinity and specificity—a key challenge in developing next-generation therapeutics.

Looking ahead, future research directions may focus on expanding the chemical space around 5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide by introducing libraries of analogues through combinatorial chemistry or automated synthesis platforms. High-throughput screening (HTS) coupled with artificial intelligence-driven de novo design could accelerate the identification of novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. Furthermore, exploring its potential as an intermediate for more complex drug candidates could open new avenues for innovation within pharmaceutical research.

In conclusion,5-(methylsulfamoyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 1147663-58-8) stands out as a versatile molecular scaffold with broad implications for chemical biology and drug discovery. Its unique structural composition—combining functional groups that are both biologically relevant and synthetically accessible—makes it an attractive candidate for further exploration across multiple therapeutic domains. As research continues to uncover new applications for this compound and its derivatives,it will undoubtedly play an important role in shaping future developments within medicinal chemistry.